Cas no 333743-62-7 ([3-Methyl-4-(methylthio)phenyl]methanol)
333743-62-7 structure
Product Name:[3-Methyl-4-(methylthio)phenyl]methanol
CAS No:333743-62-7
MF:C9H12OS
MW:168.255981445313
CID:2138074
Update Time:2023-08-04
[3-Methyl-4-(methylthio)phenyl]methanol Chemical and Physical Properties
Names and Identifiers
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- [3-methyl-4-(methylthio)phenyl]methanol
- (3-methyl-4-(methylthio)phenyl)methanol
- ZITWBZDPUUPEIJ-UHFFFAOYSA-N
- 3-methyl-4-(methylthio)benzenemethanol
- [3-Methyl-4-(methylthio)phenyl]methanol
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- Inchi: 1S/C9H12OS/c1-7-5-8(6-10)3-4-9(7)11-2/h3-5,10H,6H2,1-2H3
- InChI Key: ZITWBZDPUUPEIJ-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=C(CO)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Topological Polar Surface Area: 45.5
[3-Methyl-4-(methylthio)phenyl]methanol Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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